[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid

[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid is a highly specialized, conformationally restricted unnatural amino acid building block designed for advanced medicinal chemistry and peptidomimetic synthesis. Structurally, it features an N-cyclopropyl group that imparts significant steric bulk and protease resistance, coupled with an (S)-1-benzyl-piperidin-3-yl moiety that provides a stereodefined basic center and a precise exit vector. The N-benzyl group serves as a robust, orthogonally removable protecting group during standard amide coupling cycles, while the acetic acid core allows for seamless integration into solid-phase or solution-phase peptide synthesis. This compound is primarily procured by medicinal chemists developing targeted protein degraders (PROTACs), allosteric modulators, and metabolically stable peptide analogs where exact spatial arrangement and enhanced pharmacokinetic profiles are critical [1].

Substituting this specific building block with its (R)-enantiomer, the achiral piperidin-4-yl analog, or a simpler N-methyl derivative fundamentally alters the trajectory and stability of the resulting scaffold. The (S)-stereocenter at the piperidine 3-position dictates a specific angular projection that is lost in the 4-substituted analog, often resulting in complete loss of target affinity in spatially constrained binding pockets. Furthermore, replacing the N-cyclopropyl group with a standard N-methyl group drastically reduces metabolic stability against CYP450-mediated N-dealkylation and alters the cis/trans ratio of the adjacent amide bond. Procurement of the exact (S)-enantiomer with the cyclopropyl modification is therefore mandatory for maintaining both the structural integrity of the pharmacophore and the desired pharmacokinetic half-life [1].

Metabolic Stability Enhancement via N-Cyclopropyl Substitution

The N-cyclopropyl moiety provides severe steric hindrance around the nitrogen atom, effectively shielding it from oxidative enzymes compared to standard N-methyl groups. When incorporated into peptidomimetics, this specific substitution prevents rapid clearance and extends the functional half-life of the molecule [1].

Procuring the N-cyclopropyl variant is essential for developing lead compounds with viable oral bioavailability and extended systemic circulation.

Stereospecific Spatial Projection of the Piperidin-3-yl Core

The (S)-configuration at the 3-position of the piperidine ring generates a highly specific ~120-degree exit vector for the basic nitrogen relative to the acetic acid core. This contrasts sharply with the linear ~180-degree projection of the piperidin-4-yl analog, making the (S)-3-yl derivative uniquely suited for navigating 'U-shaped' or sharply angled binding pockets [1].

Procuring the 3-substituted building block is necessary when designing molecules that must navigate sharp turns or spatially restricted allosteric pockets.

Orthogonal Processability via N-Benzyl Protection

The N-benzyl group on the piperidine nitrogen provides absolute stability under standard acidic and basic peptide coupling conditions, allowing the acetic acid moiety to be fully reacted without unwanted side reactions. Unlike Boc-protected analogs, the N-benzyl group remains intact until selectively removed via late-stage catalytic hydrogenolysis [1].

The N-benzyl group allows for the selective construction of the peptide backbone before late-stage diversification, streamlining complex library synthesis.

Amide Coupling Efficiency in Sterically Hindered Systems

Despite the steric bulk of the N-cyclopropyl group, the primary carboxylic acid of this compound demonstrates high reactivity under standard coupling conditions (e.g., HATU/DIPEA). When compared to fully alpha,alpha-disubstituted amino acids, it achieves significantly higher conversion rates, making it a highly processable precursor for library generation [1].

Procuring this specific precursor ensures high-yielding coupling reactions, minimizing waste and reducing the need for harsh, specialized coupling reagents.

Targeted Protein Degraders (PROTACs) Linker Synthesis

Utilized as a rigid, stereodefined linker component where the (S)-piperidine ring provides a specific spatial trajectory and the N-benzyl group can be deprotected for late-stage attachment to E3 ligase ligands [1].

Metabolically Stable Peptidomimetic Development

Incorporated into peptide sequences to replace natural amino acids, leveraging the N-cyclopropyl group to block proteolytic cleavage and oxidative N-dealkylation, thereby extending in vivo half-life [1].

DNA-Encoded Library (DEL) Construction

Used as a diverse, bifunctional building block where the carboxylic acid is coupled to the DNA-tagged scaffold, and the piperidine nitrogen is later unmasked via hydrogenolysis for further combinatorial functionalization [1].

Allosteric Modulator Development

Applied in the synthesis of small-molecule inhibitors where the unique 120-degree exit vector of the 3-substituted piperidine is required to fit into tight, non-canonical allosteric pockets [1].